Cas no 1710471-87-6 (4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde)

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrazolo[1,5-a]pyrazine core structure with methoxy and phenyl substituents. This compound is of interest in medicinal chemistry and organic synthesis due to its versatile reactivity, particularly as a building block for the development of pharmacologically active molecules. The presence of both an aldehyde group and a methoxy-substituted aromatic system allows for selective functionalization, making it useful in the synthesis of complex heterocycles. Its well-defined structure and stability under standard conditions enhance its applicability in research and industrial settings. The compound is typically characterized by high purity and consistent performance in synthetic applications.

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde structure

1710471-87-6 structure

Product Name:4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde

CAS No:1710471-87-6

MF:C₁₄H₁₁N₃O₂

MW:253.256042718887

CID:5181568

Update Time:2025-10-12

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde
- Pyrazolo[1,5-a]pyrazine-3-carboxaldehyde, 4-methoxy-2-phenyl-
- Inchi： 1S/C14H11N3O2/c1-19-14-13-11(9-18)12(10-5-3-2-4-6-10)16-17(13)8-7-15-14/h2-9H,1H3
- InChI Key： FSKGELZLIQGLBO-UHFFFAOYSA-N
- SMILES： C12=C(C=O)C(C3=CC=CC=C3)=NN1C=CN=C2OC

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510281-1g	4-Methoxy-2-phenylpyrazolo[1,5-a]pyrazine-3-carbaldehyde	1710471-87-6	98%	1g	$***	2023-03-30

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde Related Literature

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Additional information on 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde

Research Brief on 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde (CAS: 1710471-87-6)

4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde (CAS: 1710471-87-6) is a pyrazolo[1,5-a]pyrazine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound belongs to a class of heterocyclic compounds known for their broad biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both methoxy and aldehyde functional groups in its structure makes it a valuable scaffold for further chemical modifications aimed at developing novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde, exploring its reactivity and potential applications in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related signaling pathways. The compound's ability to undergo condensation reactions with various nucleophiles has been leveraged to generate libraries of derivatives with enhanced pharmacological properties.

In addition to its synthetic utility, 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain cancer cell lines, possibly due to its interaction with cellular redox systems. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic potential. Researchers are also exploring its use in combination therapies, where it may synergize with existing drugs to improve efficacy and reduce resistance.

The compound's physicochemical properties, including solubility and stability, have been characterized to facilitate its application in drug formulation. Computational modeling studies have provided insights into its molecular interactions with biological targets, aiding in the rational design of more potent analogs. Despite these advances, challenges remain in scaling up its synthesis and ensuring its compatibility with large-scale pharmaceutical production.

In conclusion, 4-Methoxy-2-phenyl-pyrazolo[1,5-a]pyrazine-3-carbaldehyde represents a promising candidate for further development in drug discovery. Its unique chemical structure and versatile reactivity offer numerous opportunities for creating novel therapeutic agents. Ongoing research aims to expand its applications, optimize its biological activity, and address the challenges associated with its production and formulation. Future studies will likely focus on in vivo evaluations and clinical translation to fully realize its potential in addressing unmet medical needs.